Cas no 87168-76-1 (Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide)

Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide structure
87168-76-1 structure
Product Name:Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide
CAS No:87168-76-1
MF:C8H5LiO2
MW:140.065102338791
CID:2809894
PubChem ID:12468689
Update Time:2025-04-21

Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide Chemical and Physical Properties

Names and Identifiers

    • DTXSID30499463
    • 87168-76-1
    • Lithium 3-oxo-1,3-dihydro-2-benzofuran-1-ide
    • Inchi: 1S/C8H5O2.Li/c9-8-7-4-2-1-3-6(7)5-10-8;/h1-5H;/q-1;+1
    • InChI Key: XDVXASFMZLTXLR-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2[CH-]1)=O.[Li+]

Computed Properties

  • Exact Mass: 140.04495783Da
  • Monoisotopic Mass: 140.04495783Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent